![molecular formula C12H19NO4 B2392216 trans-6-tert-Butoxycarbonylamino-cyclohex-3-enecarboxylic acid CAS No. 865689-24-3](/img/structure/B2392216.png)
trans-6-tert-Butoxycarbonylamino-cyclohex-3-enecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“trans-6-tert-Butoxycarbonylamino-cyclohex-3-enecarboxylic acid” is a chemical compound with the CAS Number: 865689-24-3 . Its IUPAC name is (1R,6R)-6-[(tert-butoxycarbonyl)amino]-3-cyclohexene-1-carboxylic acid . The compound has a molecular weight of 241.29 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H19NO4/c1-12(2,3)17-11(16)13-9-7-5-4-6-8(9)10(14)15/h4-5,8-9H,6-7H2,1-3H3,(H,13,16)(H,14,15)/t8-,9-/m1/s1 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 241.29 . More detailed physical and chemical properties are not available in the current resources.Mechanism of Action
Target of Action
Given its structure and the presence of a tert-butyloxycarbonyl (boc) group, it is likely involved in the protection of amino functions in synthetic chemistry .
Mode of Action
BOC-1,2-TRANS-ACHEC-OH, like other compounds with a Boc group, is used in the protection of amino functions, particularly in peptide synthesis . The Boc group is introduced to protect an amino function, converting it to a tert-butyl carbamate, also known as a Boc-derivative . This protection is crucial in the synthesis of multifunctional targets where issues related to the protection of amino functions become prominent .
Biochemical Pathways
In the context of synthetic chemistry, boc-protected compounds play a significant role in the synthesis of multifunctional targets, particularly in peptide synthesis .
Pharmacokinetics
It’s important to note that the compound should be stored at 2-8 °c for optimal stability .
Result of Action
The result of the action of BOC-1,2-TRANS-ACHEC-OH is the protection of amino functions in synthetic chemistry, facilitating the synthesis of multifunctional targets . This protection is particularly important in peptide synthesis, where the Boc group can be easily introduced and readily removed under a variety of conditions .
Action Environment
The action of BOC-1,2-TRANS-ACHEC-OH, like other synthetic compounds, can be influenced by various environmental factors. For instance, the stability of the compound can be affected by temperature, as it should be stored at 2-8 °C . Other factors such as pH, solvent type, and presence of other reactive species can also influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
(1R,6R)-6-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohex-3-ene-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO4/c1-12(2,3)17-11(16)13-9-7-5-4-6-8(9)10(14)15/h4-5,8-9H,6-7H2,1-3H3,(H,13,16)(H,14,15)/t8-,9-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEPYBSDCOQXJAI-RKDXNWHRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CC=CCC1C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H]1CC=CC[C@H]1C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.